Cas no 2228598-89-6 (1-{1-2-(propan-2-yl)-1,3-thiazol-5-ylcyclopropyl}ethan-1-amine)

• Product Name: 1-{1-2-(propan-2-yl)-1,3-thiazol-5-ylcyclopropyl}ethan-1-amine
• CAS No: 2228598-89-6
• MF: C₁₁H₁₈N₂S
• MW: 210.339021205902
• CID: 5923048
• PubChem ID: 165609927
• Update Time: 2025-05-19

1-{1-2-(propan-2-yl)-1,3-thiazol-5-ylcyclopropyl}ethan-1-amine Chemical and Physical Properties

Names and Identifiers

• 1-{1-2-(propan-2-yl)-1,3-thiazol-5-ylcyclopropyl}ethan-1-amine
• 2228598-89-6
• EN300-1741275
• 1-{1-[2-(propan-2-yl)-1,3-thiazol-5-yl]cyclopropyl}ethan-1-amine

• Inchi： 1S/C11H18N2S/c1-7(2)10-13-6-9(14-10)11(4-5-11)8(3)12/h6-8H,4-5,12H2,1-3H3
• InChI Key： XBTFRFRXCLVXKB-UHFFFAOYSA-N
• SMILES： S1C(C(C)C)=NC=C1C1(C(C)N)CC1

Computed Properties

• Exact Mass: 210.11906976g/mol
• Monoisotopic Mass: 210.11906976g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 213
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 67.2Ų

Additional information on 1-{1-2-(propan-2-yl)-1,3-thiazol-5-ylcyclopropyl}ethan-1-amine

Comprehensive Overview of 1-{1-[2-(propan-2-yl)-1,3-thiazol-5-yl]cyclopropyl}ethan-1-amine (CAS No. 2228598-89-6)

1-{1-[2-(propan-2-yl)-1,3-thiazol-5-yl]cyclopropyl}ethan-1-amine (CAS No. 2228598-89-6) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This molecule features a unique structural framework, combining a cyclopropyl ring with a 1,3-thiazole moiety, which contributes to its potential biological activity. Researchers are particularly interested in its applications as a building block for drug discovery, given its ability to interact with various biological targets.

The compound's chemical structure includes a thiazole ring, a five-membered heterocycle containing sulfur and nitrogen, which is known for its role in medicinal chemistry. The presence of the isopropyl group at the 2-position of the thiazole ring enhances its lipophilicity, potentially improving membrane permeability in biological systems. Additionally, the cyclopropyl and ethylamine functionalities introduce steric and electronic effects that may influence binding affinity to target proteins.

Recent studies highlight the growing demand for novel heterocyclic compounds in drug development, particularly in the fields of central nervous system (CNS) therapeutics and anti-inflammatory agents. The structural features of 1-{1-[2-(propan-2-yl)-1,3-thiazol-5-yl]cyclopropyl}ethan-1-amine suggest it could be a promising candidate for modulating neurotransmitter receptors or enzyme inhibitors. Its potential applications extend to crop protection chemicals, where thiazole derivatives are known for their pesticidal and herbicidal properties.

From a synthetic perspective, the preparation of 1-{1-[2-(propan-2-yl)-1,3-thiazol-5-yl]cyclopropyl}ethan-1-amine involves multi-step organic transformations, including cyclopropanation and thiazole ring formation. Researchers often employ palladium-catalyzed cross-coupling reactions or cycloaddition strategies to construct its core scaffold. The compound's stability under various pH conditions makes it suitable for further derivatization, a key factor in medicinal chemistry optimization.

The commercial availability of 1-{1-[2-(propan-2-yl)-1,3-thiazol-5-yl]cyclopropyl}ethan-1-amine (CAS No. 2228598-89-6) through specialty chemical suppliers has facilitated its adoption in high-throughput screening programs. Pharmaceutical companies are exploring its potential as a scaffold for kinase inhibitors or GPCR modulators, given the privileged status of thiazole-containing drugs in clinical development. Its molecular weight and physicochemical properties align well with Lipinski's rule of five, suggesting good oral bioavailability potential.

Environmental and safety assessments of 1-{1-[2-(propan-2-yl)-1,3-thiazol-5-yl]cyclopropyl}ethan-1-amine indicate it requires standard laboratory handling procedures. While not classified as hazardous under current regulations, proper personal protective equipment (PPE) including gloves and safety glasses is recommended when working with this compound. Storage typically involves protection from moisture and oxidation at controlled room temperature.

Analytical characterization of this compound typically employs high-performance liquid chromatography (HPLC), nuclear magnetic resonance (NMR) spectroscopy, and mass spectrometry (MS). The purity specifications for research-grade material generally exceed 95%, with some suppliers offering custom synthesis at higher purity levels for specific applications. These analytical controls ensure reproducibility in biological testing and structure-activity relationship studies.

Market trends show increasing interest in cyclopropyl-containing pharmaceuticals, with several FDA-approved drugs incorporating this structural motif. The combination with a thiazole ring in 1-{1-[2-(propan-2-yl)-1,3-thiazol-5-yl]cyclopropyl}ethan-1-amine creates opportunities for intellectual property development, particularly in areas of neurodegenerative disease treatment and metabolic disorder therapeutics. Patent landscape analysis reveals growing activity around similar structural classes.

Future research directions for 1-{1-[2-(propan-2-yl)-1,3-thiazol-5-yl]cyclopropyl}ethan-1-amine may explore its potential in proteolysis targeting chimera (PROTAC) design or as a covalent inhibitor scaffold. The amine functionality provides a handle for further chemical modification, while the thiazole ring could participate in metal coordination, opening possibilities in catalysis or materials science applications. These diverse potential uses contribute to the compound's significance in contemporary chemical research.

For researchers seeking detailed technical information about 1-{1-[2-(propan-2-yl)-1,3-thiazol-5-yl]cyclopropyl}ethan-1-amine (CAS No. 2228598-89-611H₁₈N₂S), molecular weight (210.34 g/mol), and detailed spectral data. Custom synthesis services are available for scaled-up quantities or isotopically labeled versions for mechanistic studies, reflecting the compound's growing importance in chemical biology and drug discovery pipelines.